Cas no 194606-92-3 ((1S,2S,3R,5S)-3-(6-aminopurin-9-yl)-5-methoxy-cyclopentane-1,2-diol)

• Product Name: (1S,2S,3R,5S)-3-(6-aminopurin-9-yl)-5-methoxy-cyclopentane-1,2-diol
• CAS No: 194606-92-3
• MF: C₁₁H₁₅N₅O₃
• MW: 265.268501520157
• CID: 1387073
• PubChem ID: 472635
• Update Time: 2025-04-20

(1S,2S,3R,5S)-3-(6-aminopurin-9-yl)-5-methoxy-cyclopentane-1,2-diol Chemical and Physical Properties

Names and Identifiers

• (1S,2S,3R,5S)-3-(6-aminopurin-9-yl)-5-methoxy-cyclopentane-1,2-diol
• (1S,2S,3R,5S)-3-(6-aminopurin-9-yl)-5-methoxycyclopentane-1,2-diol
• 1,2-Cyclopentanediol, 3-(6-amino-9H-purin-9-yl)-5-methoxy-,(1S-(1alpha,2alpha,3beta,5beta))-
• DTXSID30173099
• 1,2-Cyclopentanediol, 3-(6-amino-9H-purin-9-yl)-5-methoxy-,[1S-(1.alpha.,2.alpha.,3.beta.,5.beta.)]-
• 194606-92-3
• KS606
• KS 606

• Inchi： 1S/C11H15N5O3/c1-19-6-2-5(8(17)9(6)18)16-4-15-7-10(12)13-3-14-11(7)16/h3-6,8-9,17-18H,2H2,1H3,(H2,12,13,14)/t5-,6+,8+,9-/m1/s1
• InChI Key： APGYVGQPWCWWAU-CRYJXSNHSA-N
• SMILES： O(C)[C@@H]1[C@H]([C@H]([C@@H](C1)N1C=NC2C(N)=NC=NC1=2)O)O

Computed Properties

• Exact Mass: 265.11765
• Monoisotopic Mass: 265.11748936g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 119Ų

Experimental Properties

• PSA: 119.31